Cas no 2364587-02-8 (1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

• Product Name: 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CAS No: 2364587-02-8
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• CID: 5107956
• Update Time: 2025-06-12

1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)13-11-19(5)14(18-13)12-9-7-6-8-10-12/h6-11H,1-5H3
• InChI Key： XMCYSVQFCSOBHU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(C)C=C(B2OC(C)(C)C(C)(C)O2)N=1

Additional information on 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

Comprehensive Overview of 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS No. 2364587-02-8)

The compound 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS No. 2364587-02-8) is a boronic ester derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring an imidazole core coupled with a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. This compound is particularly valuable in the synthesis of complex molecules, including drug candidates and functional materials.

In recent years, the demand for boron-containing compounds like 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole has surged due to their applications in medicinal chemistry and material science. Researchers are increasingly exploring its potential in the development of targeted therapies, especially in oncology and neurodegenerative diseases. The compound's ability to act as a proteolysis-targeting chimera (PROTAC) linker has also sparked interest, aligning with the growing trend of degradation-based drug discovery.

From a synthetic perspective, the dioxaborolane group in this compound enhances its stability and solubility, making it easier to handle in laboratory settings. This attribute is critical for high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are paramount. Additionally, the imidazole ring contributes to its bioavailability, a key factor in drug design and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

The compound's relevance extends beyond pharmaceuticals. In the realm of organic electronics, 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole is being investigated for its potential in OLED (Organic Light-Emitting Diode) materials and photovoltaic cells. Its electron-deficient nature and thermal stability make it a promising candidate for energy storage and conversion technologies, addressing the global push for sustainable energy solutions.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its boronate ester functionality allows for precise modifications, enabling the tuning of electronic properties and reactivity. This flexibility is particularly valuable in catalysis and polymer chemistry, where tailored materials are in high demand.

In summary, 1-methyl-2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS No. 2364587-02-8) represents a multifaceted tool in modern chemistry. Its applications span from drug discovery to advanced materials, reflecting the compound's adaptability and relevance in addressing contemporary scientific challenges. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in chemical synthesis and applied sciences.